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Compound of Interest

Compound Name: Ethionamide hydrochloride

Cat. No.: B12299136

This guide provides a comparative overview of various validated High-Performance Liquid
Chromatography (HPLC) methods for the quantitative analysis of Ethionamide hydrochloride.
The data presented is compiled from several studies to assist researchers, scientists, and drug
development professionals in selecting a suitable analytical method. All methods have been
validated according to International Council for Harmonisation (ICH) guidelines.[1][2][3][4]

Method Comparison

The following tables summarize the key chromatographic conditions and validation parameters
from different studies, offering a side-by-side comparison of method performance.

Table 1: Chromatographic Conditions for Ethionamide Hydrochloride Analysis
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Parameter Method 1 Method 2 Method 3 Method 4
) Pharmaceutical Bulk and Dosage
Matrix Serum Plasma
Dosage Form Form
Hypersil ODS Reversed-phase = ODS-3 column HIBER® C-18
Column (250 mm x 4.6 CN column (250 x 4.0 mm,5 (250 mm x 4.6
mm, 5um)[5] (150mm)[6] pm)[7] mm, 5 um)[8]
Milli-Q water:
Methanol (85:15,
o v/v) with 0.05% Acetonitrile:
Acetonitrile: ] ) Water:
) Perchloric acid 0.05% o
Mobile Phase Phosphate buffer ) ) Acetonitrile
and 0.1% trifluoroacetic
(75:25)[5] ] (20:80% v/v)[8]
tetrabutyl N- acid (30:70)[7]
ammonium
hydroxide[6]
Flow Rate 1.5 mL/min[5] 1.5 ml/min[6] Not Specified 1 ml/min[8]
Detection
291 nm[5] 267 nm[6] 270 nm[7] 222 nm[8]
Wavelength
Retention Time 3.8 min[5] Not Specified Not Specified Not Specified

Table 2: Validation Parameters for Ethionamide Hydrochloride HPLC Methods
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Parameter Method 1 Method 2 Method 3 Method 4
) ) 0.2510 -~ -~
Linearity Range 0.1-4 pg/mL[5] Not Specified Not Specified
10.0pg/ml[6]
Correlation . -
o >0.99 Not Specified 0.9998[7] Not Specified
Coefficient (r?)
Accuracy (% 98.0% to 102.0% N
>97% 91% (average)[6] Not Specified
Recovery) [7]
Precision (% < 4% (Intra-day < 10% (Intra-day -
0.14 - 0.35%][7] Not Specified
RSD) and Inter-day)[5] and Inter-day)|[6]
Limit of Detection N N N
Not Specified 0.05 pg/ml[6] Not Specified Not Specified
(LOD)
Limit of
Quantitation Not Specified 0.16 pg/ml[6] Not Specified Not Specified
(LOQ)

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in this guide.
Method 1: HPLC Determination of Ethionamide in Serum[5]

o Sample Preparation: Liquid-liquid extraction with acetonitrile is used to precipitate serum
proteins. The supernatant is then dried and reconstituted with the mobile phase.[5]

o Chromatographic Conditions:

[¢]

Column: Hypersil ODS (250 mm x 4.6 mm, 5um).[5]

[¢]

Mobile Phase: A mixture of acetonitrile and phosphate buffer in a 75:25 ratio.[5]

o

Flow Rate: 1.5 mL/min.[5]

o

Detection: UV detection at 291 nm.[5]
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» Validation: The method was validated for linearity, accuracy, and precision.[5]

Method 2: HPLC Estimation of Ethionamide in Plasma[6]

o Sample Preparation: Deproteinisation of the plasma sample is carried out with perchloric
acid. The resulting supernatant is then analyzed.[6]

o Chromatographic Conditions:

o

Column: Reversed-phase CN column (150mm).[6]

[e]

Mobile Phase: A mixture of Milli-Q water and Methanol (85:15, v/v) containing 0.05%
Perchloric acid and 0.1% tetrabutyl N-ammonium hydroxide.[6]

[e]

Flow Rate: 1.5 ml/min.[6]

o

Detection: UV detection at 267 nm.[6]

» Validation: The assay was validated for specificity, linearity, precision, and recovery.[6]

Method 3: Stability Indicating HPLC Method for Ethionamide in Pharmaceutical Dosage
Forms[7]

o Sample Preparation: Not detailed in the abstract.

o Chromatographic Conditions:

o Column: ODS-3 column (250 x 4.0 mm, 5 pm).[7]

o Mobile Phase: A mixture of acetonitrile and 0.05% trifluoroacetic acid in a 30:70 ratio with
isocratic elution.[7]

o Detection: UV detection at 270 nm.[7]

» Validation: The method was validated according to ICH guidelines and showed adequate
linearity and recovery.[7]

Method 4: RP-HPLC Analysis of Ethionamide in Bulk and Dosage Form|8]
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o Sample Preparation: Not detailed in the abstract.

e Chromatographic Conditions:

[¢]

Column: HIBER® C-18 (250 mm x 4.6 mm, 5 um).[8]

[¢]

Mobile Phase: A mixture of Water and Acetonitrile in a 20:80% v/v ratio.[8]

[e]

Flow Rate: 1 ml/min.[8]

o

Detection: UV detection at 222 nm.[8]

» Validation: The assay was validated for linearity, accuracy, precision, specificity, limit of
detection, and limit of quantification.[8]

HPLC Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an HPLC method for
Ethionamide hydrochloride analysis, as per ICH guidelines.[1][2][9]
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Caption: Workflow for HPLC Method Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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